Cas no 60760-42-1 (1-(3-sulfopropyl)-2-[[3-(3-sulfopropyl)-2(3h)-benzothiazolylidene]methyl] naphtho[1,2-d]thiazolium hydroxide, inner salt, triethylammonium salt)
60760-42-1 structure
Product Name:1-(3-sulfopropyl)-2-[[3-(3-sulfopropyl)-2(3h)-benzothiazolylidene]methyl] naphtho[1,2-d]thiazolium hydroxide, inner salt, triethylammonium salt
CAS No:60760-42-1
MF:C31H39N3O6S4
MW:677.917863130569
CID:953475
PubChem ID:108502
Update Time:2025-04-19
1-(3-sulfopropyl)-2-[[3-(3-sulfopropyl)-2(3h)-benzothiazolylidene]methyl] naphtho[1,2-d]thiazolium hydroxide, inner salt, triethylammonium salt Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-sulfopropyl)-2-[[3-(3-sulfopropyl)-2(3h)-benzothiazolylidene]methyl] naphtho[1,2-d]thiazolium hydroxide, inner salt, triethylammonium salt
- 4,5-BENZO-3,3'-BIS(3-SULFOPROPYL)THIACYANINE BETAINE TRIETHYLAMMONIUM SALT
- 1-(3-SULFOPROPYL)-2-[[3-(3-SULFOPROPYL)-2(3H)-BENZOTHIAZOLYLIDENE]METHYL] NAPHTHO[1,2-D]THIAZOLIUM HYDROXIDE, INNER SALT, TR
- iazolylidene]methyl]-,hydroxide,innersalt,compd.withn,n-diethylethanamine
- sulfopropylbenzothiazolylidene,triethylammonium salt
- SULFOPROPYLSULFOPROPYLBENZOTHIAZOLYLIDEN E-ME-NAPHTHOTHIAZOLIUM OH,ET3NH SALT
- sulfopropylsulfopropylbenzothiazolylidene-me-naph
- N,N-diethylethanamine;3-[2-[[3-(3-sulfopropyl)-1,3-benzothiazol-2-ylidene]methyl]benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonate
- 60760-42-1
- Hydrogen -1-(3-sulphonatopropyl)-2-((3-(3-sulphonatopropyl)-3H-benzothiazol-2-ylidene)methyl)naphtho(1,2-d)thiazolium, compound withtriethylamine
- Anhydro-4,5-benzo-3,3'-di(3-sulfopropyl)thiacyanine hydroxide triethylamine salt
- DTXSID4069428
- EINECS 262-407-1
-
- Inchi: 1S/C25H24N2O6S4.C6H15N/c28-36(29,30)15-5-13-26-20-9-3-4-10-21(20)34-23(26)17-24-27(14-6-16-37(31,32)33)25-19-8-2-1-7-18(19)11-12-22(25)35-24;1-4-7(5-2)6-3/h1-4,7-12,17H,5-6,13-16H2,(H-,28,29,30,31,32,33);4-6H2,1-3H3
- InChI Key: RTHHIXINZMFGEU-UHFFFAOYSA-N
- SMILES: S1C2C=CC3C=CC=CC=3C=2[N+](=C1C=C1N(C2C=CC=CC=2S1)CCCS(=O)(=O)O)CCCS(=O)(=O)[O-].N(CC)(CC)CC
Computed Properties
- Exact Mass: 677.17200
- Monoisotopic Mass: 677.172
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 44
- Rotatable Bond Count: 10
- Complexity: 1040
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 196A^2
Experimental Properties
- Color/Form: Not available
- Melting Point: 260 °C (dec.)(lit.)
- PSA: 196.86000
- LogP: 7.19100
- Solubility: Not available
1-(3-sulfopropyl)-2-[[3-(3-sulfopropyl)-2(3h)-benzothiazolylidene]methyl] naphtho[1,2-d]thiazolium hydroxide, inner salt, triethylammonium salt Security Information
1-(3-sulfopropyl)-2-[[3-(3-sulfopropyl)-2(3h)-benzothiazolylidene]methyl] naphtho[1,2-d]thiazolium hydroxide, inner salt, triethylammonium salt Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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